Cas no 5714-71-6 (4-Pentenal,2,3-dimethyl-)

• Product name: 4-Pentenal,2,3-dimethyl-
• CAS No: 5714-71-6
• MF: C₇H₁₂O
• MW: 112.16958
• CID: 378604
• PubChem ID: 110697

4-Pentenal,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenal,2,3-dimethyl-
• 2,3-Dimethyl-4-pentenal
• 2,3-dimethylpent-4-enal
• 4-Pentenal, 2,3-dimethyl-
• 2,3-dimethyl-pent-4en-aldehye
• DTXSID50972602
• HXPMOQYQMCGITO-UHFFFAOYSA-N
• 2,3-dimethyl-pent-4en-aldehyde
• SCHEMBL2163176
• 5714-71-6

• Inchi： InChI=1S/C7H12O/c1-4-6(2)7(3)5-8/h4-7H,1H2,2-3H3
• InChI Key： HXPMOQYQMCGITO-UHFFFAOYSA-N
• SMILES： CC(C=C)C(C)C=O

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 1.7

Experimental Properties

• Density: 0.8599 (estimate)
• Melting Point: -53.35°C (estimate)
• Boiling Point: 160.13°C (estimate)
• Flash Point: 22.9°C
• Refractive Index: 1.4274 (estimate)
• PSA: 17.07